![molecular formula C6H3N3O2 B6167769 6-cyanopyridazine-3-carboxylic acid CAS No. 1934521-49-9](/img/no-structure.png)
6-cyanopyridazine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Cyanopyridazine-3-carboxylic acid is a chemical compound with the molecular formula C7H5N3O2 . It is a derivative of pyridazine, which is a heterocyclic compound with a six-membered ring containing two nitrogen atoms .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridazine ring, which is a six-membered ring with two nitrogen atoms. Attached to this ring is a carboxylic acid group (-COOH) and a cyano group (-CN) .properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-cyanopyridazine-3-carboxylic acid involves the reaction of 3-amino-6-cyanopyridazine with ethyl chloroformate followed by hydrolysis to yield the desired product.", "Starting Materials": [ "3-amino-6-cyanopyridazine", "ethyl chloroformate", "sodium hydroxide", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Dissolve 3-amino-6-cyanopyridazine in ethyl acetate.", "Step 2: Slowly add ethyl chloroformate to the solution while stirring at room temperature.", "Step 3: Allow the reaction mixture to stir for 2 hours at room temperature.", "Step 4: Add a solution of sodium hydroxide in water to the reaction mixture and stir for 30 minutes.", "Step 5: Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 6: Concentrate the solution to yield 6-cyanopyridazine-3-carboxylic acid as a white solid." ] } | |
CAS RN |
1934521-49-9 |
Molecular Formula |
C6H3N3O2 |
Molecular Weight |
149.11 g/mol |
IUPAC Name |
6-cyanopyridazine-3-carboxylic acid |
InChI |
InChI=1S/C6H3N3O2/c7-3-4-1-2-5(6(10)11)9-8-4/h1-2H,(H,10,11) |
InChI Key |
LLBBRWGGDHRWEQ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=NN=C1C#N)C(=O)O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.